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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and quantitative data for the synthesis of

various classes of organophosphorus compounds utilizing molecular iodine as a catalyst or

mediator. The methodologies presented offer mild and efficient alternatives to traditional

synthetic routes, often proceeding under environmentally benign conditions.

Iodine-Catalyzed Synthesis of α-Hydroxy
Phosphonates
The synthesis of α-hydroxy phosphonates is a fundamental transformation in

organophosphorus chemistry, providing access to compounds with a wide range of biological

activities. Molecular iodine efficiently catalyzes the reaction between aldehydes and

triethylphosphite in water, offering a green and high-yielding protocol.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b14792809#diiodophosphanyl-applications-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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